1-Carbobenzoxy-3-methylimidazolium Triflate
1-Carbobenzoxy-3-methylimidazolium Triflate
Brand Name:
Vulcanchem
CAS No.:
163080-99-7
VCID:
VC21265058
InChI:
InChI=1S/C12H13N2O2.CHF3O3S/c1-13-7-8-14(10-13)12(15)16-9-11-5-3-2-4-6-11;2-1(3,4)8(5,6)7/h2-8,10H,9H2,1H3;(H,5,6,7)/q+1;/p-1
SMILES:
C[N+]1=CN(C=C1)C(=O)OCC2=CC=CC=C2.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C13H13F3N2O5S
Molecular Weight:
366.31 g/mol
1-Carbobenzoxy-3-methylimidazolium Triflate
CAS No.: 163080-99-7
Cat. No.: VC21265058
Molecular Formula: C13H13F3N2O5S
Molecular Weight: 366.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 163080-99-7 |
|---|---|
| Molecular Formula | C13H13F3N2O5S |
| Molecular Weight | 366.31 g/mol |
| IUPAC Name | benzyl 3-methylimidazol-3-ium-1-carboxylate;trifluoromethanesulfonate |
| Standard InChI | InChI=1S/C12H13N2O2.CHF3O3S/c1-13-7-8-14(10-13)12(15)16-9-11-5-3-2-4-6-11;2-1(3,4)8(5,6)7/h2-8,10H,9H2,1H3;(H,5,6,7)/q+1;/p-1 |
| Standard InChI Key | ICFSDLPZJDDPHP-UHFFFAOYSA-M |
| SMILES | C[N+]1=CN(C=C1)C(=O)OCC2=CC=CC=C2.C(F)(F)(F)S(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1=CN(C=C1)C(=O)OCC2=CC=CC=C2.C(F)(F)(F)S(=O)(=O)[O-] |
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